Cas no 443663-22-7 (4-Formyl-2-iodo-6-methoxyphenyl benzoate)

• Product Name: 4-Formyl-2-iodo-6-methoxyphenyl benzoate
• CAS No: 443663-22-7
• MF: C₁₅H₁₁IO₄
• MW: 382.149916887283
• MDL: MFCD02257187
• CID: 3057490
• PubChem ID: 1516590
• Update Time: 2025-06-13

4-Formyl-2-iodo-6-methoxyphenyl benzoate Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-2-iodo-6-methoxyphenyl benzoate
• AKOS000290845
• ALBB-034933
• 443663-22-7
• STK346611
• VS-07625
• benzaldehyde, 4-(benzoyloxy)-3-iodo-5-methoxy-
• BBL024051
• (4-formyl-2-iodo-6-methoxyphenyl) benzoate
• CS-0240360
• EN300-228088
• TSA66322

• MDL： MFCD02257187
• Inchi： 1S/C15H11IO4/c1-19-13-8-10(9-17)7-12(16)14(13)20-15(18)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： XZEQNORPVPVBDS-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=CC(=C1OC(C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 381.97021Da
• Monoisotopic Mass: 381.97021Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 4-Formyl-2-iodo-6-methoxyphenyl benzoate

Recent Advances in the Study of 4-Formyl-2-iodo-6-methoxyphenyl benzoate (CAS: 443663-22-7)

4-Formyl-2-iodo-6-methoxyphenyl benzoate (CAS: 443663-22-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

The compound's unique structural features, including the presence of an aldehyde group, an iodine substituent, and a methoxy group, make it a valuable building block for the construction of complex molecular architectures. Recent synthetic methodologies have focused on optimizing the preparation of 4-Formyl-2-iodo-6-methoxyphenyl benzoate to improve yield and purity, which are critical for its subsequent use in drug discovery programs. Advances in catalytic systems and reaction conditions have been reported, offering more efficient routes to this key intermediate.

In the context of biological applications, 4-Formyl-2-iodo-6-methoxyphenyl benzoate has been investigated for its role in the development of targeted therapies. Its ability to serve as a precursor for the synthesis of iodinated aromatic compounds has been particularly noteworthy. These iodinated derivatives have shown promise in radiopharmaceuticals, where they can be used as imaging agents or therapeutic radiopharmaceuticals. Recent studies have demonstrated the compound's utility in the synthesis of iodine-labeled probes for positron emission tomography (PET) imaging, enabling non-invasive visualization of disease biomarkers.

Furthermore, the compound's reactivity has been exploited in the design of enzyme inhibitors and receptor modulators. Researchers have utilized its formyl group for Schiff base formation, leading to the development of novel inhibitors targeting key enzymes involved in inflammatory and neurodegenerative diseases. Recent in vitro and in vivo studies have provided preliminary evidence of the efficacy of these inhibitors, paving the way for further preclinical evaluation.

Despite these promising developments, challenges remain in the scalable synthesis and functionalization of 4-Formyl-2-iodo-6-methoxyphenyl benzoate. Current research efforts are directed toward addressing these limitations, with a focus on green chemistry approaches and the development of more sustainable synthetic protocols. Additionally, the exploration of its biological activities and mechanisms of action is an ongoing area of investigation, with the potential to uncover new therapeutic applications.

In conclusion, 4-Formyl-2-iodo-6-methoxyphenyl benzoate (CAS: 443663-22-7) represents a valuable chemical entity with diverse applications in medicinal chemistry and chemical biology. Recent advancements in its synthesis and functionalization have expanded its utility in drug discovery and radiopharmaceutical development. Continued research in this area holds the promise of uncovering new therapeutic avenues and further elucidating the compound's potential in addressing unmet medical needs.